2-[3-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H26N4O/c1-15-7-5-11-18(16(15)2)23-21(27)14-26-12-6-8-17(13-26)22-24-19-9-3-4-10-20(19)25-22/h3-5,7,9-11,17H,6,8,12-14H2,1-2H3,(H,23,27)(H,24,25)
• InChI Key: QONQCPZHWHFHMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCCC(C2)C3=NC4=CC=CC=C4N3)C
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

The compound “2-[3-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide” is a complex organic molecule that contains several functional groups and structural features. It includes a benzodiazole ring, a piperidine ring, and an acetamide group.

Molecular Structure Analysis

The benzodiazole ring system in the compound is a heterocyclic compound containing a fusion of benzene and diazole rings. The piperidine ring is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzodiazole ring might undergo electrophilic substitution reactions, while the piperidine ring might undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the benzodiazole and piperidine rings might make it relatively non-polar and lipophilic.

Future Directions

The compound could be of interest in medicinal chemistry due to the presence of the benzodiazole and piperidine moieties, which are found in various pharmaceuticals. Further studies would be needed to explore its potential uses.